N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]oxamide
• InChI: InChI=1S/C24H27N3O3S/c28-22(25-13-12-17-6-2-1-3-7-17)23(29)26-19-10-11-20-18(16-19)8-4-14-27(20)24(30)21-9-5-15-31-21/h5-6,9-11,15-16H,1-4,7-8,12-14H2,(H,25,28)(H,26,29)
• InChI Key: VAALHEBNRODECV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=CS4
• Molecular Formula: C24H27N3O3S
• Molecular Weight: 437.6 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)oxalamide is a useful research compound. Its molecular formula is C24H27N3O3S and its molecular weight is 437.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Facile Synthesis of Derivatives : A study by Elkholy and Morsy (2006) explored the synthesis of 2-Amino-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile by treating cyclohexanone with 2-benzylidenemalononitrile, indicating a method for creating complex molecules related to the compound (Elkholy & Morsy, 2006).
• Dopaminergic Syntheses : Andreu et al. (2002) described the preparation of 1-cyclohexylmethyl 7,8-dioxygenated tetrahydroisoquinoline, showcasing its potential in neuroscientific research and its interaction with dopamine receptors (Andreu et al., 2002).

Molecular Structure and Properties

• Structural Features : Nesterov et al. (2013) investigated the structural and computational features of highly polar quinolin-2(1H)-ylidene derivatives, including equilibrium preferences for different tautomeric structures, which may relate to the compound's chemical behavior (Nesterov et al., 2013).
• Superacidic Activation : Koltunov et al. (2007) explored the activation of quinoline and isoquinoline by strong acids leading to tetrahydro derivatives, suggesting a pathway for modifying the compound for specific research applications (Koltunov et al., 2007).

Potential Applications and Synthesis

• Regioselective Synthesis : Uchiyama et al. (1998) detailed a method for regioselectively synthesizing quinolin-8-ols and 1,2,3,4-tetrahydroquinolin-8-ols, which may apply to the synthesis of related compounds for research purposes (Uchiyama et al., 1998).